Cas no 1807304-54-6 (Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate
• CAS No: 1807304-54-6
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4952073
• Update Time: 2025-06-08

Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-18-10(17)6-2-7(4-15)8(5-16)9(3-6)19-11(12,13)14/h2-3,16H,5H2,1H3
• InChI Key： LVJFZPHASGAYOG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(=O)OC)C=C(C#N)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.3
• Topological Polar Surface Area: 95.6

Additional information on Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate

Research Brief on Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate (CAS: 1807304-54-6) in Chemical Biology and Pharmaceutical Applications

Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate (CAS: 1807304-54-6) is a structurally unique compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule features a trifluoromethylthio (-SCF3) group, which is known for its high lipophilicity and metabolic stability, making it a valuable moiety in drug design. The presence of the cyano and hydroxymethyl groups further enhances its potential as a versatile intermediate for the synthesis of bioactive molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate as a key intermediate in the synthesis of trifluoromethylthio-containing kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting the ATP-binding site of protein kinases, which are implicated in various cancers. The study reported that the trifluoromethylthio group significantly improved the binding affinity and selectivity of the inhibitors, with several derivatives exhibiting nanomolar potency against specific kinase isoforms. These findings highlight the compound's potential in oncology drug discovery.

In addition to its role in kinase inhibitor development, Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate has been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for novel antibiotics. The study also noted that the hydroxymethyl group could be further functionalized to optimize pharmacokinetic properties.

From a synthetic chemistry perspective, the compound's versatility has been highlighted in several recent publications. A 2022 paper in Organic Letters described an efficient, one-pot synthesis of Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate from commercially available starting materials, using a palladium-catalyzed trifluoromethylthiolation reaction. This method offers a scalable route for producing the compound, which could facilitate its broader adoption in drug discovery programs. The paper also discussed the compound's stability under various reaction conditions, making it suitable for diverse chemical transformations.

Looking ahead, Methyl 3-cyano-4-hydroxymethyl-5-(trifluoromethylthio)benzoate presents exciting opportunities for further research. Its unique combination of functional groups makes it a promising candidate for fragment-based drug discovery, where it could serve as a starting point for the development of new therapeutic agents. Additionally, the compound's potential in agrochemical applications is an area that warrants exploration, given the increasing demand for novel pesticides with improved efficacy and environmental profiles. As research continues, this molecule is likely to play an increasingly important role in both pharmaceutical and chemical biology applications.